Cas no 1780378-49-5 (1-bromo-5-chloro-imidazo[1,5-c]pyrimidine)

• Product Name: 1-bromo-5-chloro-imidazo[1,5-c]pyrimidine
• CAS No: 1780378-49-5
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• CID: 5102989
• Update Time: 2026-03-03

1-bromo-5-chloro-imidazo[1,5-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-c]pyrimidine, 1-bromo-5-chloro-
• 1-bromo-5-chloroimidazo[1,5-c]pyrimidine
• 1-bromo-5-chloro-imidazo[1,5-c]pyrimidine

• Inchi： 1S/C6H3BrClN3/c7-5-4-1-2-9-6(8)11(4)3-10-5/h1-3H
• InChI Key： CKSSBJFCLCNACG-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC2=C(Br)N=CN12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 1-bromo-5-chloro-imidazo[1,5-c]pyrimidine

Introduction to 1-bromo-5-chloro-imidazo[1,5-c]pyrimidine (CAS No. 1780378-49-5)

1-bromo-5-chloro-imidazo[1,5-c]pyrimidine, with the chemical formula C₆H₃BrClN₃, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the imidazopyrimidine class, a scaffold that has been extensively explored for its pharmacological properties. The presence of both bromo and chloro substituents on the imidazopyrimidine core enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The CAS No. 1780378-49-5 identifier firmly establishes this compound's uniqueness and facilitates its accurate referencing in scientific literature, patents, and regulatory filings. Its molecular structure incorporates both bromine and chlorine atoms, which are strategically positioned to participate in various chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These attributes make 1-bromo-5-chloro-imidazo[1,5-c]pyrimidine a cornerstone in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on imidazopyrimidine derivatives due to their demonstrated efficacy in multiple therapeutic areas. Studies have highlighted the potential of this class of compounds as kinase inhibitors, antimicrobial agents, and even in the treatment of neurological disorders. The bromo and chloro substituents on 1-bromo-5-chloro-imidazo[1,5-c]pyrimidine serve as excellent handles for further functionalization, enabling chemists to tailor the molecule's properties for specific biological targets.

One of the most compelling aspects of 1-bromo-5-chloro-imidazo[1,5-c]pyrimidine is its role as a key intermediate in the synthesis of small-molecule inhibitors targeting various protein kinases. Protein kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in a wide range of diseases, including cancer. By modifying the structure of 1-bromo-5-chloro-imidazo[1,5-c]pyrimidine, researchers can develop highly specific kinase inhibitors that disrupt aberrant signaling pathways.

Recent advancements in medicinal chemistry have demonstrated the utility of 1-bromo-5-chloro-imidazo[1,5-c]pyrimidine in the development of antiviral agents. The imidazopyrimidine core exhibits potent activity against several viral strains by inhibiting key enzymes essential for viral replication. The bromo and chloro substituents facilitate further derivatization, allowing for the optimization of pharmacokinetic properties such as solubility and bioavailability. This adaptability has made 1-bromo-5-chloro-imidazo[1,5-c]pyrimidine a preferred building block for antiviral drug discovery programs.

The compound's reactivity also makes it an attractive candidate for material science applications. Researchers have explored its use in the synthesis of organic semiconductors and light-emitting diodes (LEDs) due to its ability to form stable conjugated systems. These applications leverage the electronic properties imparted by the imidazopyrimidine ring and the halogen substituents.

In terms of synthetic methodologies, 1-bromo-5-chloro-imidazo[1,5-c]pyrimidine can be synthesized through multi-step organic transformations involving cyclization reactions followed by halogenation. Advances in catalytic techniques have improved the efficiency and scalability of these processes, making it more feasible to produce larger quantities for research and commercial purposes. The synthesis often involves starting from readily available precursors such as malononitrile or benzoylacetonitrile, which undergo sequential functionalization to introduce the desired substituents.

The pharmacological profile of 1-bromo-5-chloro-imidazo[1,5-c]pyrimidine has been extensively studied in vitro and in vivo. Preclinical data suggest that derivatives of this compound exhibit significant inhibitory activity against several kinases associated with cancer progression. Notably, some derivatives have shown promising results in xenograft models by suppressing tumor growth and inducing apoptosis in cancer cells. These findings have spurred further investigation into optimizing potency while minimizing off-target effects.

One particularly notable derivative is a potent inhibitor of Janus kinase (JAK) family members, which play a crucial role in inflammatory responses and hematopoiesis. By targeting JAK kinases specifically using analogs derived from 1-bromo-5-chloro-imidazo[1,5-c]pyrimidine, researchers aim to develop treatments for inflammatory diseases such as rheumatoid arthritis without inducing bone marrow suppression—a common side effect associated with traditional JAK inhibitors.

The development of novel antimicrobial agents is another area where 1-bromo-5-chloro-imidazo[1,5-c]pyrimidine has shown promise. Antibiotic resistance poses a significant global health challenge, necessitating the discovery of new classes of antibiotics with unique mechanisms of action. Imidazopyrimidine-based compounds have demonstrated efficacy against Gram-positive bacteria by inhibiting essential bacterial enzymes involved in DNA replication or metabolic pathways.

Computational modeling and high-throughput screening (HTS) have accelerated the discovery process by enabling rapid assessment of large libraries containing derivatives of 1-bromo-5-chloro-imidazo[1,5-c]pyrimidine. These approaches allow researchers to identify lead compounds with optimal binding affinities to biological targets while minimizing toxicity profiles.

The versatility of 1-bromo-5-chloro-imidazo[1,5-c]pyrimidine extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. Its structural motifs are found in several herbicides and fungicides that protect crops from pathogens without harming beneficial organisms nearby—a critical consideration given increasing concerns about environmental impact.

In conclusion, 1-bromo- 5-chloro -imidazo [ 1 , 5 - c ] pyrimidine (CAS No . 1780378 -49 - 5 ) represents a synthetically versatile building block with broad applications across multiple scientific disciplines . Its potential as an intermediate for drug discovery continues to drive innovation in medicinal chemistry , material science , and agricultural science . As research progresses , it is expected that new derivatives will emerge with enhanced properties tailored to meet evolving societal needs . p > article > response >